Cas no 2227737-22-4 ((1R)-3-amino-1-3-(propan-2-yl)phenylpropan-1-ol)

• Product Name: (1R)-3-amino-1-3-(propan-2-yl)phenylpropan-1-ol
• CAS No: 2227737-22-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5813014
• PubChem ID: 96753698
• Update Time: 2025-06-08

(1R)-3-amino-1-3-(propan-2-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-3-(propan-2-yl)phenylpropan-1-ol
• 2227737-22-4
• EN300-1756630
• (1R)-3-amino-1-[3-(propan-2-yl)phenyl]propan-1-ol

• Inchi： 1S/C12H19NO/c1-9(2)10-4-3-5-11(8-10)12(14)6-7-13/h3-5,8-9,12,14H,6-7,13H2,1-2H3/t12-/m1/s1
• InChI Key： INEJVDBUCHHNRR-GFCCVEGCSA-N
• SMILES： O[C@H](CCN)C1C=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-3-(propan-2-yl)phenylpropan-1-ol

Compound CAS No. 2227737-22-4: (1R)-3-Amino-1-(3-(Propan-2-Yl)Phenyl)Propan-1-Ol

The compound with CAS No. 2227737-22-4, commonly referred to as (1R)-3-Amino-1-(3-(Propan-2-Yl)Phenyl)Propan-1-Ol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique stereochemistry, featuring an R configuration at the first carbon of the propanol backbone. The presence of an amino group (-NH₂) and a bulky isopropyl substituent on the aromatic ring introduces interesting electronic and steric properties, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the role of (1R)-3-Amino-1-(3-(Propan-2-Yl)Phenyl)Propan-1-Ol in drug discovery, particularly in the development of bioactive molecules. Its amino group serves as a versatile functional group, enabling interactions with biological targets such as enzymes and receptors. Researchers have explored its potential as a lead compound in the design of novel therapeutic agents, leveraging its ability to modulate cellular signaling pathways.

The synthesis of this compound has been optimized through various methodologies, including asymmetric catalysis and stereoselective reactions. These advancements have not only improved the yield but also enhanced the enantioselectivity of the product, which is crucial for applications in chiral chemistry and asymmetric synthesis. The use of environmentally friendly reagents and conditions has further aligned its production with sustainable chemical practices.

In terms of structural analysis, (1R)-3-Amino-1-(3-(Propan-2-Yl)Phenyl)Propan-1-Ol exhibits a rigid framework due to the aromatic ring and the propanol chain. This rigidity contributes to its stability under various reaction conditions, making it suitable for use in demanding chemical transformations. Computational studies have provided insights into its electronic distribution and reactivity, aiding in the rational design of derivatives with enhanced properties.

The compound's applications extend beyond pharmacology into materials science, where it has been investigated as a building block for advanced materials such as polymers and nanoparticles. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it a valuable component in self-assembling systems. Recent breakthroughs in nanotechnology have further underscored its potential in creating stimuli-responsive materials with applications in sensing and drug delivery.

Moreover, (1R)-3-Amino-1-(3-(Propan-2-Yl)Phenyl)Propan-1-Ol has been utilized in catalytic processes, where its chiral center facilitates enantioselective reactions. This has opened new avenues for asymmetric catalysis, enabling the synthesis of complex chiral molecules with high optical purity. Its role in green chemistry has also been recognized, as it contributes to reducing waste and improving efficiency in industrial processes.

In conclusion, (1R)-3-Amino-1-(3-(Propan-2-Yl)Phenyl)Propan-1-Ol (CAS No. 2227737-22-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial progress.